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For researchers, scientists, and drug development professionals, this guide provides an

objective comparison of the 182-Hafnium-182-Tungsten (182Hf-182W) dating system with

other established geochronometers. Experimental data and detailed methodologies are

presented to offer a comprehensive validation of this critical tool in early solar system

chronology.

The 182Hf-182W isotopic system is a powerful short-lived chronometer used to date events in

the first ~60 million years of our solar system's history, such as planetary core formation and

differentiation.[1] Its utility stems from the distinct geochemical behaviors of Hafnium (Hf), a

lithophile element, and Tungsten (W), a moderately siderophile element.[2] This guide

compares the 182Hf-182W system with other key radiometric dating methods, including the

Uranium-Lead (U-Pb), Lead-Lead (Pb-Pb), Samarium-Neodymium (Sm-Nd), and Aluminum-

Magnesium (Al-Mg) systems, providing a critical assessment of its accuracy and reliability.

Data Presentation: Comparative Chronology of
Early Solar System Materials
The following table summarizes published age data for various meteorites and their

components, offering a direct comparison between the 182Hf-182W chronometer and other

dating methods applied to the same materials. Ages are typically expressed in millions of years

(Ma) after the formation of Calcium-Aluminum-rich Inclusions (CAIs), which are considered the

oldest solids in the solar system.
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Sample
Type

Meteorite
182Hf-182W
Age (Ma
after CAIs)

Other
Chronomet
er Age (Ma)

Chronomet
er

Reference(s
)

CAI
Allende

(CV3)

Defines initial

Solar System

182Hf/180Hf

4567.30 ±

0.16
U-Pb [3]

CAI
NWA 2364

(CV3)

Consistent

with other

CAIs

4568.22 ±

0.17
Pb-Pb [4]

Angrite D'Orbigny 4.8 ± 0.6 4562.5 ± 0.3 Pb-Pb [3][5]

Angrite
Sahara

99555
4.8 ± 0.6

4562.89 ±

0.15
Pb-Pb [5]

Eucrite Juvinas - 4560 ± 80 Sm-Nd

Eucrite

Parent Body
-

Hf-W

isochron age

of 4563.2 ±

1.4 Ma

- - [6]

Chondrules
Acfer 059

(CR)
- 4564.7 ± 0.6 Pb-Pb [7]

Pallasite Brenham

Formation

within a few

Ma after CAIs

- Mn-Cr [8]

Note: The 182Hf-182W system primarily provides relative ages referenced to the initial isotopic

composition of the solar system, often anchored by the U-Pb ages of CAIs. There is an

excellent agreement between uranium-corrected Pb–Pb and Hf–W ages of rapidly cooled

magmatic meteorites.[3] However, discrepancies can arise due to secondary disturbances of

the isotopic systems or initial heterogeneities of short-lived radionuclides like 26Al.[9][10]
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Caption: 182Hf decay and its geochemical fractionation during planetary core formation.
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Sample Analysis

Isotopic Analysis

Age Determination and Comparison

Meteorite Sample

Aliquot for Hf-W Aliquot for U-Pb Aliquot for Sm-Nd

MC-ICP-MS / TIMS

182W/184W vs 180Hf/184W207Pb/206Pb vs 204Pb/206Pb 143Nd/144Nd vs 147Sm/144Nd

Hf-W Isochron Age U-Pb Isochron AgeSm-Nd Isochron Age

Concordance/Discordance Analysis

Click to download full resolution via product page

Caption: Workflow for comparing 182Hf-182W dating with other chronometers.

Experimental Protocols
A generalized overview of the methodologies for the key chronometers is provided below.

Specific procedures can vary between laboratories.

182Hf-182W Isotope Analysis
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Sample Preparation: Meteorite samples are crushed into a powder. For internal isochrons,

mineral separates are obtained through density and magnetic separation techniques.

Digestion: The powdered sample or mineral separate is dissolved using a mixture of strong

acids (e.g., HF-HNO3-HClO4) in a clean laboratory environment to minimize contamination.

[5]

Chemical Separation: Tungsten and Hafnium are chemically separated and purified from the

sample matrix using anion exchange chromatography.[5] This is a critical step to remove

elements that can interfere with mass spectrometric analysis.

Mass Spectrometry: The isotopic compositions of W and Hf are measured using a Multi-

Collector Inductively Coupled Plasma Mass Spectrometer (MC-ICP-MS) or Thermal

Ionization Mass Spectrometer (TIMS).[11] The 182W/184W ratio is measured with high

precision.

Data Analysis: An isochron is constructed by plotting 182W/184W against 180Hf/184W. The

slope of this isochron is proportional to the initial 182Hf/180Hf ratio, from which the age is

calculated relative to a known initial solar system value.[12]

U-Pb Geochronology
Sample Preparation: U-bearing minerals like zircon or phosphates are separated from the

meteorite sample. The grains are often imaged to identify different growth zones.

Leaching/Abrasion: To remove areas of Pb loss, mineral grains may be chemically leached

or physically abraded.

Digestion: The mineral grains are dissolved in strong acids. A 202Pb-205Pb double spike

may be added to improve the precision of Pb isotope measurements.

Chemical Separation: U and Pb are separated from the sample matrix and from each other

using ion exchange chromatography.

Mass Spectrometry: Isotopic ratios of U and Pb are measured using TIMS or MC-ICP-MS.
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Data Analysis: Ages are typically calculated from the 207Pb/206Pb ratio, as this "Pb-Pb age"

is less sensitive to recent Pb loss. Data are often plotted on a concordia diagram to assess

the degree of concordance.

Sm-Nd Geochronology
Sample Preparation: Whole-rock powders or mineral separates (e.g., pyroxene, plagioclase)

are prepared.

Digestion: The sample is dissolved in a mixture of HF and HNO3. A spike with known Sm

and Nd isotopic composition may be added for isotope dilution analysis.

Chemical Separation: Sm and Nd are separated from other elements, particularly other rare

earth elements, using a two-step ion exchange chromatography process.[13]

Mass Spectrometry: The isotopic ratios of Sm and Nd are measured using TIMS or MC-ICP-

MS.

Data Analysis: An isochron is created by plotting 143Nd/144Nd versus 147Sm/144Nd. The

slope of the isochron yields the age of the sample.[2]

Al-Mg Chronometry
Sample Preparation: Al-rich phases such as anorthite and spinel are identified and targeted

for analysis within polished sections of meteorites.

In-situ Analysis: The 26Al-26Mg system is typically analyzed in-situ using a Secondary Ion

Mass Spectrometer (SIMS). A primary ion beam sputters material from the sample surface,

and the secondary ions are analyzed by a mass spectrometer.

Data Analysis: An isochron is constructed by plotting the measured 26Mg/24Mg ratios

against the 27Al/24Mg ratios. The slope of the isochron gives the initial 26Al/27Al ratio at the

time of the sample's formation. This ratio is then used to calculate a relative age compared to

the canonical 26Al/27Al ratio of CAIs.[14]
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The 182Hf-182W dating system is a cornerstone of early solar system chronology, providing

invaluable insights into the timescales of planetary formation and differentiation. When

compared with other long-lived and short-lived chronometers, it generally shows good

agreement, particularly with the robust U-Pb system in undisturbed samples.[3] Discrepancies,

when they arise, often highlight complex geological histories or initial isotopic heterogeneities in

the early solar nebula, providing further avenues for research. The continued refinement of

analytical techniques and the cross-calibration of different chronometers will further solidify our

understanding of the earliest epochs of our solar system's history.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [A Comparative Guide to 182Hf-182W Dating: Validation
Against Other Chronometers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b076582#validation-of-182hf-182w-dating-against-
other-chronometers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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